Cas no 1162-60-3 (19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-)

19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)- structure
1162-60-3 structure
Product Name:19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-
CAS No:1162-60-3
MF:C21H28O2
MW:312.445826530457
CID:147289
PubChem ID:22814761
Update Time:2025-04-19

19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-
    • ?4-Tibolone
    • ∆4-TIBOLONE
    • -4-TIBOLONE
    • 17a-Ethynyl-17-hydroxy-7a-methyl-4-estren-3-one
    • 7a-Methylnorethindrone
    • Org OD 14 4-ene isomer
    • Org-OM 38
    • SCHEMBL2835215
    • 17-ethynyl-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • delta4-Tibolone
    • 17-Hydroxy-7-alpha-methyl-19-nor-17-alpha-preg-4-en-20-yn-3-one
    • NSC816239
    • 7.ALPHA.-METHYLNORETHINDRONE
    • 7alpha-Methyl-17-ethinyl-19-nortestosterone
    • 7alpha-Methylnorethindrone
    • NSC-816239
    • ORG-OM-38
    • .DELTA.4-TIBOLONE
    • 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7.alpha.,17.alpha.)-
    • 7.ALPHA.-METHYL-17.ALPHA.-ETHYNYL-19-NORTESTOSTERONE
    • 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7alpha,17alpha)-
    • 17-Ethinyl-7-alpha-methyl-19-nortestosterone
    • (7alpha,17beta)-17-ethynyl-17-hydroxy-7-methylestr-4(5)en-3-one
    • delta(4)-tibolone
    • 19-Nor-17-alpha-preg-4-en-20-yn-3-one, 17-hydroxy-7-alpha-methyl-
    • BRN 4263193
    • DTXSID10921959
    • 7.ALPHA.-METHYLNORETHISTERONE
    • (7.ALPHA.,17.ALPHA.)-17-HYDROXY-7-METHYL-19-NORPREGN-4-EN-20-YN-3-ONE
    • LHZ8R2OW0M
    • (7R,8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • delta 4-Tibolone
    • 7-alpha-Methyl-17-ethinyl-19-nortestosterone
    • 1162-60-3
    • delta4-Tibolone (1mg/ml in Acetonitrile)
    • NSC 142228
    • Isotibolone
    • NSC-142228
    • UNII-LHZ8R2OW0M
    • (7alpha,17beta)-17-ethynyl-17-hydroxy-7-methylestr-4(5)en-3- one
    • Delta-4-Tibolone D5
    • Inchi: 1S/C21H28O2/c1-4-21(23)10-8-18-19-13(2)11-14-12-15(22)5-6-16(14)17(19)7-9-20(18,21)3/h1,12-13,16-19,23H,5-11H2,2-3H3/t13-,16+,17-,18+,19-,20+,21+/m1/s1
    • InChI Key: WAOKMNBZWBGYIK-KIURNNQRSA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 312.20900
  • Monoisotopic Mass: 312.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.13
  • Melting Point: 165-169°C
  • Boiling Point: 452.5°Cat760mmHg
  • Flash Point: 192.7°C
  • Refractive Index: 1.569
  • PSA: 37.30000
  • LogP: 3.73850

19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)- Security Information

  • Storage Condition:-20°C Freezer
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